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Compound of Interest

Compound Name:
(4,5-Dimethylthiazol-2-

YL)methanol

Cat. No.: B1321762 Get Quote

A comprehensive search for X-ray crystallography data for (4,5-Dimethylthiazol-2-
YL)methanol and its direct derivatives did not yield any specific publications. Therefore, a

direct comparative analysis as initially intended could not be conducted. This guide instead

presents a comparative overview of the X-ray crystallography of two distinct substituted

thiazole derivatives for which crystallographic data is publicly available: 2,4-diacetyl-5-

bromothiazole and 2-amino-5,5-dimethylthiazol-4(5H)-one. This comparison serves to illustrate

the structural diversity within the thiazole class and provides researchers, scientists, and drug

development professionals with a framework for crystallographic analysis of such compounds.

The thiazole ring is a fundamental scaffold in a multitude of biologically active compounds,

including antibacterial, antifungal, and anti-inflammatory agents.[1][2][3][4][5] Understanding

the three-dimensional structure of these molecules through X-ray crystallography is paramount

for structure-activity relationship (SAR) studies and rational drug design. This guide provides a

comparative look at the crystallographic data and synthetic methodologies for two selected

thiazole derivatives.

Comparative Crystallographic Data
The following table summarizes the key crystallographic parameters for 2,4-diacetyl-5-

bromothiazole and 2-amino-5,5-dimethylthiazol-4(5H)-one, offering a side-by-side comparison

of their solid-state structures.
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Parameter
2,4-diacetyl-5-
bromothiazole

2-amino-5,5-
dimethylthiazol-4(5H)-one

Formula C₇H₆BrNO₂S C₅H₈N₂OS

Crystal System Triclinic Monoclinic

Space Group P-1 P2₁/n

a (Å) 4.040(2) 7.2341(9)

b (Å) 8.254(5) 12.1354(16)

c (Å) 13.208(8) 7.9103(10)

α (°) 96.191(17) 90

β (°) 93.865(16) 98.888(11)

γ (°) 94.067(11) 90

Volume (Å³) 433.4(4) 685.91(15)

Z 2 4

Experimental Protocols
Detailed methodologies for the synthesis and crystallization of the compared thiazole

derivatives are crucial for reproducibility and further investigation.

Synthesis of 2,4-diacetyl-5-bromothiazole

The synthesis of 2,4-diacetyl-5-bromothiazole is achieved through the bromination of 2,4-

diacetylthiazole.[6]

Materials: 2,4-diacetylthiazole, Bromine, appropriate solvent.

Procedure: To a solution of 2,4-diacetylthiazole in a suitable solvent, bromine is added

dropwise at a controlled temperature. The reaction mixture is stirred for a specified period to

ensure complete bromination. The solvent is then removed under reduced pressure, and the

crude product is purified by recrystallization from a suitable solvent system to yield crystals

of 2,4-diacetyl-5-bromothiazole suitable for X-ray diffraction.
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Synthesis of 2-amino-5,5-dimethylthiazol-4(5H)-one

The synthesis of 2-amino-5,5-dimethylthiazol-4(5H)-one involves the reaction of a substituted

α-bromocarboxylic acid with thiourea.[7]

Materials: 2-bromo-2-methylpropanoic acid, thiourea, ethanol.

Procedure: A mixture of 2-bromo-2-methylpropanoic acid and thiourea is refluxed in ethanol.

The progress of the reaction is monitored by thin-layer chromatography. Upon completion,

the reaction mixture is cooled, and the precipitated product is collected by filtration. The

crude product is then recrystallized from an appropriate solvent to obtain single crystals of 2-

amino-5,5-dimethylthiazol-4(5H)-one.

Visualizing Synthetic Pathways
The following diagrams, generated using the DOT language, illustrate the synthetic workflows

for the two thiazole derivatives.

Synthesis of 2,4-diacetyl-5-bromothiazole
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Caption: Synthetic route to 2,4-diacetyl-5-bromothiazole.
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Synthesis of 2-amino-5,5-dimethylthiazol-4(5H)-one
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Caption: Synthesis of 2-amino-5,5-dimethylthiazol-4(5H)-one.

In conclusion, while the specific crystallographic data for (4,5-Dimethylthiazol-2-YL)methanol
derivatives remain elusive in the current literature, this guide provides a comparative framework

using available data for other thiazole derivatives. The presented data and protocols offer

valuable insights for researchers working on the synthesis and structural characterization of

this important class of heterocyclic compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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